Cas no 2247103-42-8 (3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride)

3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- EN300-6489899
- 3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride
- 3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride
- 2247103-42-8
-
- Inchi: 1S/C6H12N4.ClH/c1-6-9-8-5-10(6)4-2-3-7;/h5H,2-4,7H2,1H3;1H
- InChI Key: HGKHPLYQJPQGME-UHFFFAOYSA-N
- SMILES: Cl.N1(C=NN=C1C)CCCN
Computed Properties
- Exact Mass: 176.0828741g/mol
- Monoisotopic Mass: 176.0828741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 95.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7Ų
3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6489899-5.0g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95.0% | 5.0g |
$2732.0 | 2025-03-15 | |
Enamine | EN300-6489899-0.5g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95.0% | 0.5g |
$735.0 | 2025-03-15 | |
Enamine | EN300-6489899-1.0g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95.0% | 1.0g |
$943.0 | 2025-03-15 | |
Aaron | AR027YWL-250mg |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 250mg |
$666.00 | 2025-02-15 | |
Aaron | AR027YWL-1g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 1g |
$1322.00 | 2025-02-15 | |
1PlusChem | 1P027YO9-100mg |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 100mg |
$465.00 | 2024-05-25 | |
1PlusChem | 1P027YO9-5g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 5g |
$3439.00 | 2023-12-18 | |
1PlusChem | 1P027YO9-250mg |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 250mg |
$638.00 | 2024-05-25 | |
1PlusChem | 1P027YO9-2.5g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 2.5g |
$2346.00 | 2023-12-18 | |
Aaron | AR027YWL-5g |
3-(3-methyl-4H-1,2,4-triazol-4-yl)propan-1-amine hydrochloride |
2247103-42-8 | 95% | 5g |
$3782.00 | 2023-12-15 |
3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
Additional information on 3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine;hydrochloride
Introduction to 3-(3-Methyl-1,2,4-Triazol-4-Yl)Propan-1-Amine Hydrochloride (CAS No. 2247103-42-8)
The compound 3-(3-Methyl-1,2,4-triazol-4-yl)propan-1-amine hydrochloride (CAS No. 2247103-42-8) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organic heterocyclic compounds, specifically featuring a triazole ring system. The triazole moiety is known for its stability and versatility, making it a valuable component in various chemical and pharmaceutical applications.
The chemical structure of this compound consists of a triazole ring substituted with a methyl group at the 3-position and an aminoethyl group at the 4-position. The presence of the amino group (-NH₂) and the hydrochloride counterion (-Cl⁻) contributes to its ionizable nature, which is significant in pharmaceutical formulations. The molecular formula of this compound is C₆H₁₀N₅Cl, and its molecular weight is approximately 165.65 g/mol.
Recent studies have highlighted the potential of 3-(3-Methyl-1,2,4-triazol-4-Yl)Propan-1-Amine Hydrochloride in the field of drug delivery systems. Researchers have explored its ability to act as a stabilizer for sensitive pharmaceutical compounds, particularly in aqueous solutions where degradation can occur due to environmental factors such as pH and temperature. The triazole ring's inherent stability provides a protective environment for these compounds, ensuring their efficacy over extended periods.
In addition to its role in drug delivery, this compound has shown promise in the development of catalysts for organic synthesis reactions. The nitrogen atoms within the triazole ring can act as Lewis bases or acids depending on the reaction conditions, making it an ideal candidate for catalyzing various transformations such as alkylation, acylation, and hydrogenation reactions. Recent advancements in asymmetric catalysis have further underscored its potential in producing enantiomerically enriched compounds with high efficiency.
The synthesis of 3-(3-Methyl-1,2,4-triazol-4-Yl)Propan-1-Amine Hydrochloride involves a multi-step process that typically begins with the preparation of the triazole ring system. This is followed by functionalization at specific positions to introduce the aminoethyl group and methyl substituent. The final step involves protonation of the amine group to form the hydrochloride salt, which enhances its solubility in aqueous media.
From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that it undergoes rapid degradation under aerobic conditions due to microbial action, minimizing its environmental footprint. This makes it a more sustainable choice compared to other similar compounds that may persist longer in ecosystems.
In conclusion, 3-(3-Methyl-1,2,4-triazol-4-Yl)Propan-1-Amine Hydrochloride (CAS No. 2247103-42-) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in pharmaceuticals, catalysis, and material science. As research continues to uncover new applications and optimize its properties further advancements are expected in both academic and industrial settings.
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